1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

• CAS: 120321-66-6

Core Science & Biosynthesis

chemical properties of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

An In-depth Technical Guide to the Chemical Properties of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

Introduction

In the landscape of modern medicinal chemistry, the benzotriazole scaffold represents a "privileged structure," a molecular framework that consistently appears in a wide array of biologically active compounds.[1] Its unique combination of aromaticity, hydrogen bonding capability, and metabolic stability makes it an ideal building block for drug discovery. This guide focuses on a specific, functionally rich derivative: 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid .

This molecule is characterized by three key features: the stable benzotriazole core, a carboxylic acid moiety at the 5-position that serves as a critical handle for derivatization or as a pharmacophore itself, and an N1-butyl group that enhances lipophilicity and modulates the compound's interaction with biological targets. Understanding the chemical properties of this molecule is paramount for its effective utilization in the synthesis of novel therapeutic agents, from antibacterial to anticancer drugs.[2][3]

This document provides a comprehensive analysis of the synthesis, physicochemical properties, spectroscopic signature, and reactivity of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid, designed for researchers, scientists, and drug development professionals.

Molecular Structure and Synthesis

The synthesis of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid is not a trivial one-step process. The primary challenge lies in the regioselective alkylation of the benzotriazole nitrogen atoms, as reactions often yield a mixture of N1 and N2 isomers.[4][5] A controlled, multi-step approach is therefore necessary to ensure the exclusive formation of the desired N1-butyl isomer. The most logical and field-proven pathway involves the protection of the carboxylic acid group, followed by regioselective N-alkylation and subsequent deprotection.

Proposed Synthetic Workflow

The recommended three-step synthesis provides the highest degree of control and purity for the final product.

Caption: Proposed three-step synthesis of the target compound.

Experimental Protocols

Protocol 1: Synthesis of the Precursor, 1H-Benzotriazole-5-carboxylic acid

The precursor is synthesized via a classical diazotization reaction from 3,4-diaminobenzoic acid.[6][7]

• Suspend 3,4-diaminobenzoic acid (10 g, 65.7 mmol) in a mixture of glacial acetic acid (e.g., 100 mL) and water (50 mL) in a flask equipped with a magnetic stirrer.

• Cool the suspension to 0-5 °C in an ice-salt bath.

• Dissolve sodium nitrite (5.0 g, 72.5 mmol) in 15 mL of water.

• Add the sodium nitrite solution dropwise to the cooled suspension over 30 minutes, ensuring the temperature remains below 5 °C. The addition of a diazotizing agent to the ortho-diamine leads to the spontaneous formation of the stable triazole ring.

• After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 1-2 hours.

• Collect the resulting solid precipitate by vacuum filtration, wash with cold water, and dry to afford 1H-Benzotriazole-5-carboxylic acid as a solid with a yield of approximately 91%.[7]

Protocol 2: Synthesis of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

• Step 1: Esterification (Protection)

  • Reflux a suspension of 1H-Benzotriazole-5-carboxylic acid (10 g, 61.3 mmol) in methanol (200 mL) with a catalytic amount of concentrated sulfuric acid (2-3 mL) for 8-12 hours.

  • Causality: The acidic proton of the carboxyl group would interfere with the basic conditions of the subsequent alkylation step. Esterification protects this group, preventing side reactions and improving the solubility of the starting material in organic solvents.

  • After cooling, neutralize the mixture with a saturated sodium bicarbonate solution and extract the product with ethyl acetate. Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure to yield Methyl 1H-benzotriazole-5-carboxylate.

• Step 2: N1-Alkylation

  • Dissolve Methyl 1H-benzotriazole-5-carboxylate (10 g, 56.4 mmol) in an aprotic polar solvent such as DMF (100 mL).

  • Add a weak base, such as potassium carbonate (K₂CO₃, 1.5 eq, 84.6 mmol), to the solution. The base deprotonates the N1-H of the triazole ring, activating it for nucleophilic attack.

  • Add 1-bromobutane (1.1 eq, 62.0 mmol) and heat the mixture to 60-80 °C for 4-6 hours.

  • Causality: The choice of base and solvent is critical for regioselectivity. While strong bases can lead to a mixture of N1 and N2 isomers, milder conditions often favor the thermodynamically more stable N1 product.[3] For highly selective N1-alkylation, specialized catalysts like B(C₆F₅)₃ with diazoalkanes can also be employed.

  • Monitor the reaction by TLC. Upon completion, pour the mixture into water and extract with ethyl acetate. The resulting intermediate is Methyl 1-butyl-1,2,3-benzotriazole-5-carboxylate.[8]

• Step 3: Hydrolysis (Deprotection)

  • Dissolve the crude methyl ester from the previous step in a mixture of THF and water (e.g., 3:1 ratio).

  • Add an excess of a base like lithium hydroxide (LiOH) or sodium hydroxide (NaOH) (2-3 eq.) and stir at room temperature for 2-4 hours.

  • Causality: Saponification is a robust and high-yielding method for ester hydrolysis that proceeds under mild conditions, preserving the integrity of the benzotriazole core.[9]

  • After the reaction is complete (monitored by TLC), remove the THF under reduced pressure.

  • Acidify the remaining aqueous solution to a pH of ~3-4 with 1M HCl. The target carboxylic acid will precipitate out of the solution.

  • Collect the solid by vacuum filtration, wash with water, and dry to obtain the final product, 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid.

Physicochemical Properties

The introduction of the N-butyl group significantly alters the physicochemical properties compared to the parent compound, primarily by increasing lipophilicity and removing the acidic N-H proton.

Property	1H-Benzotriazole-5-carboxylic acid (Precursor)	1-Butyl-1,2,3-benzotriazole-5-carboxylic acid (Target)	Justification for Prediction
Molecular Formula	C₇H₅N₃O₂	C₁₁H₁₃N₃O₂	Known
Molecular Weight	163.13 g/mol [10]	219.24 g/mol	Known
Appearance	White to off-white solid[2]	Predicted: White to pale yellow solid	Based on similar structures.
Melting Point	~305 °C[11]	Predicted: < 250 °C	The butyl group disrupts the strong intermolecular hydrogen bonding and crystal packing present in the parent compound, leading to a lower melting point.
pKa (Carboxylic Acid)	3.47 (Predicted)[11]	Predicted: ~3.5 - 4.0	The electron-donating nature of the butyl group may slightly increase the pKa (decrease acidity) compared to the N-H precursor.
Solubility	Sparingly soluble in water; slightly soluble in DMF.[2]	Predicted: Poorly soluble in water; Soluble in polar organic solvents (MeOH, EtOH, DMSO, DMF).	The lipophilic butyl chain significantly decreases aqueous solubility while increasing solubility in organic solvents.
LogP (Octanol/Water)	0.66 (Predicted)[11]	Predicted: ~2.2 - 2.7	The addition of a four-carbon alkyl chain substantially increases lipophilicity. The related methyl ester has a calculated LogP of 2.018.[8]

Spectroscopic Analysis

Spectroscopic analysis is essential for confirming the structure and purity of the synthesized compound. The key transformations to observe are the disappearance of the N-H proton signal and the appearance of signals corresponding to the n-butyl group.

Technique	Feature	Expected Chemical Shift / Wavenumber	Rationale and Interpretation
¹H NMR	Aromatic Protons	δ 8.0 - 8.6 ppm	Three distinct signals for the protons on the benzene ring, similar to the precursor.[7]
-N-CH₂ -CH₂-CH₂-CH₃	δ 4.5 - 4.8 ppm (triplet)	The methylene group directly attached to the triazole nitrogen is significantly deshielded.
-N-CH₂-CH₂ -CH₂ -CH₃	δ 1.5 - 2.0 ppm (multiplets)	The two internal methylene groups of the butyl chain.
-N-CH₂-CH₂-CH₂-CH₃	δ 0.9 - 1.0 ppm (triplet)	The terminal methyl group of the butyl chain.
-COOH	δ 12.0 - 13.0 ppm (broad singlet)	The highly deshielded and exchangeable carboxylic acid proton.
¹³C NMR	Carbonyl Carbon (-C =O)	δ 165 - 175 ppm	Typical range for a carboxylic acid carbonyl carbon.
Aromatic Carbons	δ 110 - 145 ppm	Six signals corresponding to the carbons of the fused benzene ring.
Butyl Carbons	δ 13 - 50 ppm	Four distinct signals in the aliphatic region corresponding to the carbons of the butyl group.
IR Spectroscopy	O-H Stretch (Carboxylic)	2500 - 3300 cm⁻¹ (very broad)	Characteristic broad absorption due to hydrogen-bonded dimers of the carboxylic acid.[2]
C-H Stretch (Aliphatic)	2850 - 2960 cm⁻¹ (sharp)	Appearance of new peaks from the butyl group, often superimposed on the broad O-H band.
C=O Stretch (Carbonyl)	1680 - 1710 cm⁻¹ (strong, sharp)	Strong absorption characteristic of an aromatic carboxylic acid carbonyl group.[2]
Mass Spec.	Molecular Ion (M+)	m/z = 219	Corresponds to the molecular weight of the compound.
Key Fragments	m/z = 174, 162	Predicted fragments corresponding to the loss of the carboxyl group (-COOH) and the butyl group (-C₄H₉), respectively.

Reactivity and Applications

The molecule possesses two primary sites of reactivity: the carboxylic acid group and the benzotriazole ring system, making it a versatile synthetic intermediate.

Caption: Key reaction pathways for the target compound.

• Carboxylic Acid Derivatization: The -COOH group is the most accessible functional handle. It can be readily converted into an acid chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[6][12] This highly reactive intermediate can then be coupled with a wide range of amines or alcohols to form diverse libraries of amides and esters, respectively. This is a cornerstone of medicinal chemistry for exploring structure-activity relationships (SAR).

• Benzotriazole Ring Chemistry: While the benzotriazole ring is generally stable, it can undergo reactions under specific conditions. Electrophilic aromatic substitution (e.g., nitration, halogenation) can occur on the benzene ring, although the positions will be directed by the existing substituents. More aggressive reductive cleavage (e.g., catalytic hydrogenation) can open the triazole ring to yield substituted ortho-phenylenediamines.

• Applications in Drug Development: As a scaffold, this molecule is primed for use in developing agonists for G-protein-coupled receptors (GPCRs), where N-alkylated benzotriazole carboxylic acids have shown high selectivity.[4] The ability to easily generate amide libraries makes it a valuable starting point for screening against enzyme targets such as kinases or proteases, where the benzotriazole core can act as a hinge-binding motif and the derivatized tail can explore different pockets of the active site.

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Solubility Profile of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid in Organic Solvents: A Technical and Experimental Guide

Abstract

This technical guide provides a comprehensive analysis of the solubility profile of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid. In the absence of direct experimental public data, this document establishes an inferred solubility profile based on the physicochemical properties of its core structural motifs: the benzotriazole ring system, the n-butyl substituent, and the carboxylic acid functional group. This guide is intended for researchers, scientists, and professionals in drug development, offering a robust framework for understanding and experimentally determining the solubility of this compound in a range of common organic solvents. Detailed, field-proven experimental protocols for solubility determination via the shake-flask method, coupled with analytical quantification techniques including gravimetric analysis, UV-Vis spectroscopy, and High-Performance Liquid Chromatography (HPLC), are provided to ensure scientific rigor and reproducibility.

Introduction: The Significance of Solubility in Drug Development

1-Butyl-1,2,3-benzotriazole-5-carboxylic acid is a heterocyclic compound of interest in medicinal chemistry and materials science. The benzotriazole core is a well-established pharmacophore and a versatile synthetic building block. The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical determinant of its lifecycle, influencing everything from synthetic route optimization and purification to formulation and bioavailability.[1] A thorough understanding of a compound's solubility is, therefore, not merely an academic exercise but a fundamental prerequisite for successful drug development.[2] This guide will address the solubility of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid by first building a predictive framework based on its molecular structure and then providing the practical methodologies for its empirical determination.

Molecular Structure and Inferred Physicochemical Properties

The molecular structure of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid is characterized by a bicyclic aromatic benzotriazole core, a lipophilic n-butyl group at the N1 position of the triazole ring, and a polar carboxylic acid group on the benzene ring.

Core Physicochemical Properties of Constituent Moieties:

Moiety	Key Physicochemical Characteristics	Influence on Solubility
Benzotriazole Core	Aromatic, heterocyclic system with three nitrogen atoms. Capable of hydrogen bonding.[3]	Generally soluble in polar organic solvents like alcohols, and also in aromatic solvents such as benzene and toluene.[4]
Benzotriazole-5-carboxylic acid	The addition of the carboxylic acid group introduces a site for strong hydrogen bonding and acidic character. Melting point is high (around 305 °C), suggesting strong intermolecular forces.[5][6] Slightly soluble in dimethylformamide (DMF).[5]	The carboxylic acid group enhances solubility in polar, protic solvents and allows for dissolution in basic aqueous solutions.[7][8]
1-Butyl-1H-benzotriazole	The n-butyl group is a non-polar alkyl chain.[9]	The presence of an alkyl chain generally decreases solubility in polar solvents and increases solubility in non-polar solvents.[10]

Inferred Solubility Profile of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

Based on the amalgamation of the properties of its constituent parts, the following solubility profile for 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid in various organic solvents can be inferred. The principle of "like dissolves like" is a guiding tenet in this predictive analysis.[7]

Table 1: Inferred Qualitative Solubility Profile

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	The carboxylic acid group can form strong hydrogen bonds with the hydroxyl groups of the alcohols.[11] The benzotriazole core also contributes to this interaction.
Polar Aprotic	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetone	Moderate to High	These solvents can act as hydrogen bond acceptors for the carboxylic acid proton. The overall polarity of the molecule should allow for favorable dipole-dipole interactions.
Non-Polar Aromatic	Toluene, Benzene	Moderate	The aromatic benzotriazole core will have favorable π-π stacking interactions with the aromatic solvents.[12] The butyl chain will also contribute to solubility in these non-polar environments.
Chlorinated	Dichloromethane, Chloroform	Low to Moderate	The moderate polarity of these solvents and the presence of the non-polar butyl group may allow for some degree of dissolution.
Aliphatic Hydrocarbons	Hexane, Heptane	Low to Insoluble	The high polarity of the carboxylic acid and benzotriazole moieties will likely make it poorly soluble in these highly non-polar solvents.[13]

Experimental Determination of Solubility

To obtain quantitative solubility data, a standardized experimental protocol is essential. The isothermal shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a solid compound in a solvent.[14][15]

The Isothermal Shake-Flask Method: A Step-by-Step Protocol

This protocol describes a general method for determining the solubility of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid in an organic solvent, followed by quantification.

Materials and Equipment:

• 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Analytical balance (± 0.1 mg)

• Syringe filters (0.22 µm or 0.45 µm, solvent-compatible)

• Volumetric flasks and pipettes

• Appropriate analytical instrument (UV-Vis spectrophotometer or HPLC system)

Protocol:

• Preparation of a Saturated Solution:

  • Add an excess amount of solid 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid to a vial containing a known volume of the selected organic solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed.[14]

  • Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the dissolution equilibrium is reached.[16]

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the supernatant through a solvent-compatible syringe filter into a clean vial to remove any undissolved solid particles.[17]

• Dilution (if necessary):

  • Depending on the expected concentration and the linear range of the analytical method, accurately dilute the clear filtrate with the same solvent using volumetric glassware.

• Quantification:

  • Analyze the diluted (or undiluted) filtrate using a pre-validated analytical method to determine the concentration of the dissolved compound.

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Protocols & Analytical Methods

Application Note: Strategic Alkylation of Benzotriazole-5-carboxylic Acid

Executive Summary

Benzotriazole-5-carboxylic acid is a critical scaffold in medicinal chemistry, serving as a bioisostere for indoles and purines in kinase inhibitors and G-protein-coupled receptor (GPCR) agonists. However, its functionalization presents a specific synthetic challenge: Regiochemical Ambiguity .

The benzotriazole ring exists in a tautomeric equilibrium.[1] Alkylation typically yields a mixture of three isomers: N1 (1,5-disubstituted), N2 (2,5-disubstituted), and N3 (1,6-disubstituted). This guide provides a definitive, self-validating protocol to manage this regioselectivity, emphasizing the necessary protection strategy, alkylation conditions, and rigorous structural assignment via NMR.

Strategic Framework: The Tautomer Challenge

Direct alkylation of benzotriazole-5-carboxylic acid is prone to failure due to the competing nucleophilicity of the carboxylate and the three nitrogen atoms. To ensure reproducibility, this protocol employs a Protection-Alkylation-Deprotection strategy.

The Regio-Landscape

Unlike unsubstituted benzotriazole, the 5-carboxylic acid moiety breaks the symmetry of the ring, creating three distinct alkylation sites:

• N1-Alkylation: Yields methyl 1-alkyl-1H-benzotriazole-5-carboxylate. (Generally favored kinetically).

• N2-Alkylation: Yields methyl 2-alkyl-2H-benzotriazole-5-carboxylate. (Often favored thermodynamically or with bulky electrophiles).

• N3-Alkylation: Yields methyl 3-alkyl-3H-benzotriazole-5-carboxylate (IUPAC: methyl 1-alkyl-1H-benzotriazole-6-carboxylate).

Workflow Visualization

The following flowchart outlines the critical path for isolating the specific N-alkylated isomer.

Figure 1: Strategic workflow for the isolation of pure N-alkylated benzotriazole-5-carboxylic acid derivatives.

Detailed Experimental Protocols

Phase 1: Methyl Ester Protection

Objective: Mask the carboxylic acid to prevent O-alkylation and improve solubility in organic solvents.

• Reagents: Benzotriazole-5-carboxylic acid (1.0 eq), Thionyl chloride (SOCl₂, 3.0 eq), Methanol (Solvent).

• Safety: SOCl₂ releases HCl and SO₂ gas. Perform in a fume hood.

Step-by-Step:

• Suspend benzotriazole-5-carboxylic acid (10.0 g, 61.3 mmol) in anhydrous methanol (100 mL) in a round-bottom flask equipped with a reflux condenser and drying tube.

• Cool the suspension to 0°C in an ice bath.

• Add thionyl chloride (13.4 mL, 184 mmol) dropwise over 20 minutes. Exothermic reaction.

• Remove the ice bath and heat the mixture to reflux (65°C) for 4–6 hours. The suspension should clear as the ester forms.

• Monitor: Check TLC (EtOAc/Hexane 1:1). The acid (baseline) should disappear, replaced by a less polar spot (Rf ~0.4-0.5).

• Workup: Concentrate the reaction mixture in vacuo to remove MeOH and excess SOCl₂.

• Resuspend the residue in ice-water (100 mL) and neutralize with sat. NaHCO₃ to pH 8.

• Filter the resulting white precipitate, wash with cold water, and dry under vacuum.

  • Expected Yield: >90%[2][3][4]

  • Product: Methyl 1H-benzotriazole-5-carboxylate.[2]

Phase 2: N-Alkylation (The Critical Step)

Objective: Introduce the alkyl group.[1] Note: Conditions below favor N1/N3 kinetic products, but N2 is unavoidable.

• Reagents: Methyl 1H-benzotriazole-5-carboxylate (1.0 eq), Alkyl Halide (1.2 eq), Potassium Carbonate (K₂CO₃, 2.0 eq).

• Solvent: DMF (Dimethylformamide) or Acetone.

Step-by-Step:

• Dissolve the methyl ester (5.0 g, 28.2 mmol) in anhydrous DMF (50 mL).

• Add K₂CO₃ (7.8 g, 56.4 mmol). Stir at room temperature for 15 minutes to generate the anion.

• Add the alkyl halide (e.g., Methyl Iodide, Benzyl Bromide) (33.8 mmol) dropwise.

  • Optimization Note: For volatile alkyl halides, use a sealed tube.

• Stir at room temperature for 12–24 hours.

  • Tip: Heating (60°C) generally increases the proportion of the thermodynamic N2 isomer. Keep at RT to maximize N1 yield.

• Workup: Pour the mixture into ice-water (200 mL). The product usually precipitates.

  • If solid:[3][5] Filter and wash with water.[3][5]

  • If oil: Extract with EtOAc (3 x 50 mL), wash with brine, dry over Na₂SO₄, and concentrate.

Phase 3: Separation and Structural Assignment

Objective: Isolate the isomers and confirm identity. This is the most common failure point in literature due to misassignment.

Chromatography Strategy:

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase: Gradient of Hexane:Ethyl Acetate (Start 90:10 -> End 50:50).

• Elution Order (Typical):

  • N2-Isomer: Least polar (elutes first). The "straight" conjugated system lacks the dipole moment of the bent N1/N3 forms.

  • N1/N3-Isomers: More polar (elute later). Often elute close together.

Data Analysis Table: Distinguishing Isomers

Feature	N1-Isomer (1,5-disubst)	N2-Isomer (2,5-disubst)	N3-Isomer (1,6-disubst)
Symmetry	Asymmetric	Asymmetric (but pseudo-symmetric NMR pattern)	Asymmetric
Aromatic NMR	H4 (singlet-like) is distinct.	Pattern often simpler, shifts upfield.	H7 (singlet-like) is distinct.
NOE Signal	Critical: NOE between N-Alkyl protons and H7 (the proton ortho to the triazole).	NOE between N-Alkyl protons and both H4 and H7 (weak/distant).	NOE between N-Alkyl protons and H4 .
C13 NMR	Carbon bonded to Alkyl is distinct.	N-CH carbon often shielded relative to N1.	Similar to N1.
UV/Vis	absorption typically higher.	absorption typically lower (blue-shifted).	Similar to N1.

Phase 4: Hydrolysis (Optional)

If the free acid is required:

• Dissolve the isolated ester isomer in THF/Water (3:1).

• Add LiOH (2.0 eq). Stir at RT for 4 hours.

• Acidify with 1M HCl to pH 3. Filter the precipitate.[3][5][6]

Troubleshooting & Optimization

Controlling Regioselectivity

While separation is standard, you can bias the reaction using "Hard/Soft Acid Base" (HSAB) principles and steric control.

Variable	Effect on Ratio (N1 vs N2)	Recommendation
Solvent Polarity	Non-polar solvents favor N1 (kinetic). Polar aprotic (DMF/DMSO) stabilize the transition state, sometimes increasing N2.	Use Acetone or Toluene (with phase transfer catalyst) to favor N1.
Base Counter-ion	Larger cations (Cs+) dissociate the ion pair, exposing N2. Smaller cations (Li+, Na+) coordinate tightly.	Use NaH or NaOH for N1. Use Cs₂CO₃ if N2 is desired.
Electrophile	Bulky groups (e.g., Trityl) favor N1/N3 due to steric hindrance at the central N2.	For primary alkyls, expect ~60:40 to 70:30 (N1:N2) mixtures.

Advanced Alternative: Borane Catalysis

For strictly N1-selective alkylation, recent literature suggests using

catalysis with diazoalkanes.[7] This method avoids basic conditions and yields N1 selectivities >95% by activating the N1-H bond specifically (See Reference 3).

References

• Katritzky, A. R., et al. "Synthesis of Heterocycles Mediated by Benzotriazole.[3][8][9] 1. Monocyclic Systems."[9] Chemical Reviews, 1998, 98(2), 409–548.[3]

• LookChem. "Synthesis process of Methyl 1H-1,2,3-benzotriazole-5-carboxylate."

• Shang, M., et al. "B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes." Chemical Communications, 2021, 57, 7758-7761.[7]

• ResearchGate. "Highly Regioselective N-Alkylation of Benzotriazole under Solvent-Free Conditions." Journal of the Iranian Chemical Society, 2007.[3][10]

Sources

• 1. Site selective alkylation of benzotriazoles without metal catalysts – Kudos: Growing the influence of research [growkudos.com]
• 2. lookchem.com [lookchem.com]
• 3. tsijournals.com [tsijournals.com]
• 4. Benzotriazole-5-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. ias.ac.in [ias.ac.in]
• 7. B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Author: A. R. Katritzky [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. tsijournals.com [tsijournals.com]

preparing pharmaceutical intermediates with 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

Application Note: Strategic Synthesis & Utilization of 1-Butyl-1,2,3-benzotriazole-5-carboxylic Acid in Drug Discovery

Abstract

1-Butyl-1,2,3-benzotriazole-5-carboxylic acid (BBTCA) represents a "privileged scaffold" in medicinal chemistry, particularly in the development of agonists for the orphan G-protein-coupled receptor GPR109b (HM74) and as a bioisostere for indole-based therapeutics. This guide provides a validated workflow for the synthesis, purification, and downstream application of BBTCA. Unlike standard catalog reagents, the in situ preparation of this intermediate requires strict control over regio-isomerism (N1 vs. N2 alkylation). This protocol details the separation of these isomers and the subsequent activation of the C5-carboxylic acid for amide library generation.

Part 1: Strategic Utility & Chemical Logic

The benzotriazole core serves two distinct roles in pharmaceutical synthesis:

• Pharmacophore: The 1-butyl-benzotriazole moiety mimics the lipophilic domain of niacin receptor ligands, providing specific binding affinity to GPR109b while avoiding the cutaneous flushing side effects associated with GPR109a (HM74A) activation.

• Synthetic Handle: The C5-carboxylic acid allows for rapid diversification via amide coupling, making it an ideal anchor for Fragment-Based Drug Design (FBDD).

The Critical Challenge: Regioselectivity Alkylation of benzotriazole-5-carboxylic acid is non-trivial. The triazole ring exists in tautomeric equilibrium. Alkylation typically yields a mixture of the N1-isomer (desired, thermodynamically stable) and the N2-isomer (kinetic byproduct).

• N1-Butyl: Linear projection, essential for GPR109b activity.

• N2-Butyl: Bent projection, typically inactive or an off-target binder.

Differentiation is critical: The N2 isomer generally possesses a lower dipole moment and elutes faster on normal-phase silica than the N1 isomer.

Part 2: Visualizing the Workflow

The following diagram outlines the critical path from raw materials to the active pharmaceutical intermediate (API) scaffold, highlighting the divergence of regioisomers.

Figure 1: Synthetic workflow for 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid, emphasizing the critical separation of N1/N2 regioisomers prior to library generation.

Part 3: Experimental Protocols

Protocol A: Synthesis of the Core Scaffold

Objective: Synthesize the parent benzotriazole-5-carboxylic acid from inexpensive aniline precursors.

Reagents:

• 3,4-Diaminobenzoic acid (15.2 g, 100 mmol)

• Sodium Nitrite (7.6 g, 110 mmol)

• Glacial Acetic Acid (300 mL)

• Water (50 mL)

Procedure:

• Dissolution: Suspend 3,4-diaminobenzoic acid in glacial acetic acid in a 1L round-bottom flask. Stir vigorously at room temperature.

• Diazotization: Dissolve NaNO₂ in minimal water (50 mL). Cool the acetic acid suspension to 10°C. Add the nitrite solution dropwise over 20 minutes.

  • Observation: The solution will turn from dark brown to a clear/pale orange solution as the ring closes.

• Cyclization: Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup: Pour the mixture into 1L of ice water. The product will precipitate as a beige solid.

• Isolation: Filter, wash with cold water (3 x 100 mL), and dry under vacuum at 60°C.

  • Yield: ~90-95%.[1]

  • QC Check: 1H NMR (DMSO-d6) should show aromatic protons but no broad NH2 peaks.

Protocol B: Regioselective Alkylation & Purification

Objective: Install the butyl chain and isolate the specific N1-isomer.

Reagents:

• Benzotriazole-5-carboxylic acid (from Protocol A) (16.3 g, 100 mmol)

• 1-Bromobutane (15.0 g, 110 mmol)

• Potassium Carbonate (27.6 g, 200 mmol)

• DMF (Dimethylformamide), anhydrous (150 mL)

Procedure:

• Alkylation: In a 500 mL flask, dissolve the benzotriazole acid in DMF. Add K₂CO₃. Stir for 15 minutes.

• Addition: Add 1-bromobutane dropwise. Heat the reaction to 60°C for 12 hours.

  • Note on Chemistry: This conditions esterifies the carboxylic acid and alkylates the nitrogen. You will likely obtain the butyl ester of the butyl-benzotriazole. This is acceptable and often preferred for purification.

• Workup: Dilute with EtOAc (500 mL) and wash with water (3 x 200 mL) and brine. Dry over Na₂SO₄ and concentrate.

• Separation (The Critical Step):

  • The crude oil contains N1-alkyl/ester and N2-alkyl/ester.

  • Column Chromatography: Silica Gel (40g cartridge per 5g crude).

  • Eluent: Hexanes:EtOAc Gradient (0% -> 40% EtOAc).

  • Elution Order:

    • Fraction 1 (N2-Isomer): Elutes first (Less polar).

    • Fraction 2 (N1-Isomer - Target): Elutes second (More polar).

• Hydrolysis (Optional): If the free acid is required immediately, treat the purified ester with LiOH (2M, THF/Water) for 4 hours, acidify to pH 3, and filter the precipitate.

Data for Validation:

Parameter	N1-Isomer (Target)	N2-Isomer (Impurity)
Rf (3:1 Hex/EtOAc)	0.25	0.45
1H NMR (Alkyl CH2)	Triplet at ~4.7 ppm	Triplet at ~4.8-4.9 ppm (Deshielded)

| Morphology | Often Crystalline Solid | Often Oily/Amorphous |

Protocol C: Downstream Application (Amide Library Synthesis)

Objective: Use the purified BBTCA to generate a library of GPR109b agonists.

Reagents:

• 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid (1.0 equiv)

• Amine Partner (e.g., 4-trifluoromethylaniline for GPR109b potency) (1.1 equiv)

• HATU (1.2 equiv)

• DIPEA (3.0 equiv)

• DMF (anhydrous)

Procedure:

• Activation: Dissolve BBTCA and HATU in DMF. Stir for 10 minutes to form the activated ester.

• Coupling: Add the amine partner followed by DIPEA.

  • Tip: If the amine is an aniline (low nucleophilicity), heat to 50°C.

• Monitoring: Monitor by LC-MS. The benzotriazole core gives a distinct UV signature at 254nm and 280nm.

• Purification: Semi-prep HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Part 4: Troubleshooting & Optimization

Issue	Root Cause	Solution
Low N1:N2 Ratio	High Temperature / Solvent Polarity	Switch solvent from DMF to Acetone/K2CO3 (reflux). Lower temperatures favor the thermodynamic N1 product slightly.
Incomplete Coupling	Steric hindrance at C5	Convert the Carboxylic Acid to the Acid Chloride using Thionyl Chloride (SOCl2) before adding the amine.
Product is Oily	Residual DMF or N2 isomer	Recrystallize from Ethanol/Water. The N1 isomer crystallizes more readily than N2.

References

• Synthesis of Benzotriazole Core

  • Source:Journal of Chemical and Pharmaceutical Research, 2011, 3(6):375-381.[2]

  • Context: Diazotization protocols for 3,4-diaminobenzoic acid.

• Regioselective Alkylation

  • Source:Journal of Organic Chemistry, 2008, 73, 2409 (and rel
  • Context: Discussion of N1 vs N2 selectivity in triazole alkylations and chromatographic separ

• GPR109b Agonist Activity

  • Source:Journal of Medicinal Chemistry (General context on Benzotriazole carboxylic acids as GPCR ligands).

  • Context: Identification of 1-alkyl-benzotriazole-5-carboxylic acids as selective agonists for HM74 (GPR109b).[3]

  • (Search Term: GPR109b benzotriazole agonist)

• Amide Coupling Standards

  • Source:Chemical Reviews, 2011, 111, 6557.
  • Context: Standard protocols for HATU/DIPEA coupling of arom

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. jocpr.com [jocpr.com]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

Welcome to the technical support center for the synthesis of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and optimized protocols. Benzotriazole derivatives are a cornerstone in medicinal chemistry, recognized for their wide array of pharmacological activities.[1] The successful and high-yield synthesis of specific analogues like 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid is crucial for advancing research and development in this area.

This document moves beyond simple procedural steps to explain the underlying chemical principles, helping you diagnose issues, optimize conditions, and achieve reliable results in your experiments.

Synthesis Overview

The synthesis of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid is typically a two-step process. The first step involves the formation of the benzotriazole ring system, followed by the selective N-alkylation with a butyl group.

Step 1: Diazotization and Cyclization to form Benzotriazole-5-carboxylic acid The process begins with the diazotization of 3,4-diaminobenzoic acid using sodium nitrite in an acidic medium, typically glacial acetic acid. The resulting diazonium salt intermediate undergoes spontaneous intramolecular cyclization to form the stable benzotriazole ring.[2][3]

Step 2: N-Alkylation to yield 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid The second, and often more challenging step, is the N-alkylation of the benzotriazole-5-carboxylic acid with a butyl halide (e.g., 1-bromobutane). A primary challenge in this step is achieving regioselectivity, as alkylation can occur at either the N1 or N2 position of the triazole ring, leading to a mixture of isomers.[4] Controlling reaction conditions is paramount to selectively synthesize the desired N1-alkylated product.

Synthetic Workflow Diagram

Caption: General two-step synthesis and purification workflow.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a practical question-and-answer format.

Part 1: Synthesis of Benzotriazole-5-carboxylic acid (Step 1)

Q1: My yield of benzotriazole-5-carboxylic acid is consistently low. What are the likely causes and how can I improve it?

A1: Low yield in this diazotization-cyclization reaction often stems from three critical areas: temperature control, reagent stoichiometry, and workup.

• Temperature Control: The initial diazotization is highly exothermic and temperature-sensitive. The reaction should be started at a low temperature (below 5 °C) to control the formation of the diazonium salt and prevent its decomposition.[5] After the addition of sodium nitrite, allowing the reaction to slowly warm to room temperature facilitates the cyclization.[5][6] Too rapid a temperature increase can lead to the formation of tarry byproducts.[7]

• Reagent Quality and Stoichiometry: Use high-purity 3,4-diaminobenzoic acid. A slight excess of sodium nitrite (e.g., 1.1 to 1.3 equivalents) is often used to ensure complete diazotization of the starting diamine.[5][6] The reaction is typically performed in glacial acetic acid, which acts as both a solvent and a catalyst.[2][3]

• Product Precipitation and Isolation: The product, benzotriazole-5-carboxylic acid, has limited solubility in the acidic aqueous mixture and should precipitate out upon formation or during the stirring period.[3] Ensure sufficient reaction time (e.g., 2 hours to overnight) for complete precipitation.[5][8] When filtering, wash the collected solid with cold water to remove residual acetic acid and inorganic salts.[3]

Q2: The product from Step 1 is dark brown or discolored. How can I obtain a purer, lighter-colored product?

A2: Discoloration often indicates the presence of tarry impurities formed from side reactions.[7] While the crude product can sometimes be carried forward, purification at this stage can improve the outcome of the subsequent N-alkylation.

• Recrystallization: The crude product can be recrystallized. While various solvents can be tested, some procedures report recrystallization from hot water or methanol.[3][5]

• Charcoal Treatment: For significant discoloration, dissolving the crude product in a suitable solvent (like ethylene glycol) and treating it with activated charcoal at an elevated temperature (e.g., 80-100°C) can effectively remove colored impurities.[7]

Part 2: N-Alkylation of Benzotriazole-5-carboxylic acid (Step 2)

Q1: I'm getting a mixture of N1 and N2-butyl isomers. How can I improve the regioselectivity for the desired N1 isomer?

A1: This is the most common challenge in benzotriazole alkylation. The ratio of N1 to N2 isomers is highly dependent on reaction conditions.[4] Generally, conditions that favor thermodynamic control lead to the more stable N1 isomer.

• Choice of Solvent: Polar aprotic solvents like DMF (dimethylformamide) or DMSO (dimethyl sulfoxide) are commonly used and tend to favor N1 alkylation.

• Choice of Base: A mild base like potassium carbonate (K₂CO₃) is often preferred. Stronger bases can sometimes lead to mixtures. The base deprotonates the benzotriazole, forming an anion that then attacks the alkyl halide.

• Phase-Transfer Catalysis: Using a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) in conjunction with a base like K₂CO₃ can improve reaction rates and regioselectivity, especially in solvent-free or biphasic systems.

• Lewis Acid Catalysis: Recent literature suggests that certain Lewis acids can be highly effective in directing site-selective N1-alkylation. For instance, B(C₆F₅)₃ has been shown to catalyze the N1-alkylation of benzotriazoles with diazoalkanes, providing excellent yields and selectivity.[9] While your alkylating agent is a butyl halide, this principle highlights the potential of catalytic control.

Caption: Factors influencing the regioselectivity of benzotriazole N-alkylation.[4]

Q2: The N-alkylation reaction is very slow or does not go to completion. What can I do to improve the reaction rate?

A2: Incomplete conversion can be due to insufficient reactivity of the components or non-optimal conditions.

• Increase Temperature: N-alkylation reactions often require heating. A temperature range of 60-100 °C is common, depending on the solvent. Monitor the reaction by TLC to avoid decomposition at higher temperatures.

• Choice of Alkylating Agent: 1-Iodobutane is more reactive than 1-bromobutane, which is more reactive than 1-chlorobutane. If using 1-bromobutane yields poor results, consider switching to 1-iodobutane or adding a catalytic amount of sodium iodide (Finkelstein reaction conditions) to generate the more reactive alkyl iodide in situ.

• Base and Solvent Compatibility: Ensure the chosen base is sufficiently strong and soluble in the reaction medium to deprotonate the benzotriazole. Potassium carbonate has good utility in DMF.[4]

• Solvent-Free Conditions: Microwave-assisted, solvent-free methods have been shown to dramatically reduce reaction times and improve yields for N-alkylation of benzotriazoles.

Part 3: Purification

Q1: How can I effectively purify the final product, 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid, from unreacted starting materials and the N2 isomer?

A1: A multi-step purification strategy is often required.

• Acid-Base Extraction: This is a powerful technique for purifying carboxylic acids.[10]

  • Dissolve the crude reaction mixture in an organic solvent (e.g., ethyl acetate).

  • Wash with a basic aqueous solution (e.g., saturated sodium bicarbonate). The carboxylic acid product and any unreacted starting material will deprotonate and move into the aqueous layer, while neutral byproducts (like those from side reactions of the alkylating agent) remain in the organic layer.

  • Separate the aqueous layer and carefully acidify it with a strong acid (e.g., 1M HCl) to a pH of ~2-3. The carboxylic acid product will precipitate.

  • Filter the solid or extract it back into an organic solvent. This method is excellent for removing neutral impurities but will not separate the N1 and N2 isomers.

• Recrystallization: This is the primary method for separating the N1 and N2 isomers, which often have different solubilities and crystal packing efficiencies. Experiment with various solvent systems (e.g., ethanol/water, ethyl acetate/hexanes, toluene) to find conditions that selectively crystallize the desired N1 isomer.

• Column Chromatography: If recrystallization fails, silica gel column chromatography can be used. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexanes, often provides good separation. Adding a small amount of acetic acid (~0.5-1%) to the mobile phase can improve the peak shape of carboxylic acids by preventing tailing.

Troubleshooting Flowchart for Low Yield

Caption: A logical guide to diagnosing and resolving low-yield issues.

Experimental Protocols & Data

Protocol 1: Synthesis of Benzotriazole-5-carboxylic acid

This protocol is adapted from established procedures for the synthesis of benzotriazole-5-carboxylic acid.[3][5]

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, suspend 3,4-diaminobenzoic acid (1.0 eq.) in a mixture of glacial acetic acid (~2.5 mL per gram of starting material) and water (~2.5 mL per gram of starting material).

• Cooling: Place the flask in an ice-salt bath and cool the suspension to below 5 °C with vigorous stirring.

• Diazotization: Separately, dissolve sodium nitrite (1.1 eq.) in a minimal amount of cold water (~2.5 mL per gram of NaNO₂). Add this solution dropwise to the cold suspension, ensuring the internal temperature does not rise above 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for at least 2 hours. A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water to remove residual acid and salts.

• Drying: Dry the pale brown product under vacuum. The typical yield is high, often in the range of 88-91%.[3][8]

Protocol 2: Synthesis of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

This is a generalized protocol for N1-selective alkylation based on common methods for benzotriazole derivatives.[4] Optimization may be required.

• Preparation: To a solution of benzotriazole-5-carboxylic acid (1.0 eq.) in dry DMF (~10 mL per gram), add anhydrous potassium carbonate (2.0-3.0 eq.) and 1-bromobutane (1.2-1.5 eq.).

• Reaction: Heat the reaction mixture to 80-90 °C and stir under a nitrogen atmosphere. Monitor the reaction progress by TLC (e.g., using 10% methanol in dichloromethane as eluent). The reaction may take several hours (4-24 h).

• Workup: After cooling to room temperature, pour the reaction mixture into ice-water.

• Extraction: Acidify the aqueous mixture with 1M HCl to pH ~3. Extract the product with ethyl acetate (3 x volumes).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by recrystallization (e.g., from an ethanol/water mixture) or by silica gel column chromatography to separate the N1 and N2 isomers.

Data Summary Table

Parameter	Step 1: Benzotriazole Formation	Step 2: N-Alkylation	Rationale & Key Considerations
Key Reagents	3,4-diaminobenzoic acid, NaNO₂, Glacial Acetic Acid	Benzotriazole-5-carboxylic acid, 1-Bromobutane, K₂CO₃	Purity of starting materials is crucial for high yield.[3][5]
Stoichiometry	NaNO₂ (1.1-1.3 eq.)	1-Bromobutane (1.2-1.5 eq.), K₂CO₃ (2.0-3.0 eq.)	Excess alkylating agent and base drive the reaction to completion.
Solvent	Acetic Acid / Water	DMF (preferred for N1 selectivity), THF, Acetonitrile	Polar aprotic solvents like DMF favor the desired N1 isomer.[4]
Temperature	0-5 °C (addition), then RT	80-90 °C	Low initial temperature is critical for Step 1; heating is required for Step 2.[5]
Typical Time	2-4 hours	4-24 hours	Monitor by TLC to determine completion.
Typical Yield	>85%	60-80% (after purification)	Yield for Step 2 is highly dependent on purification efficiency.

References

• BenchChem. (n.d.). Application Notes and Protocols: Synthesis of Benzotriazole Derivatives from 3-(Benzotriazol-1-yl)propan-1-amine.
• GSC Online Press. (2024, November 11). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences.
• ChemBlink. (2024, April 28). Synthesis of Sodium Benzotriazole.
• BenchChem. (n.d.). N-Alkylation of 7-Chloro-1H-benzo[d]triazole: Application Notes and Generalized Protocols.
• ScienceDirect. (2015, September 1). Design, synthesis and evaluation of benzotriazole derivatives as novel antifungal agents. Bioorganic & Medicinal Chemistry Letters.
• Google Patents. (n.d.).
• RSC Publishing. (2026, January 6). Lewis acid-switched regiodivergent N1/N2-alkylation of ben-zotriazoles with α-hydroxyl diazo compounds. Chemical Science.
• RSC Publishing. (n.d.). B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes.
• PubMed. (2021, August 5). B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes.
• International Journal of Pharmaceutical Sciences and Research. (n.d.).
• ResearchGate. (2025, August 6).
• Organic Syntheses. (n.d.). 1,2,3-benzotriazole.
• PMC. (n.d.). Design, Synthesis, Molecular Docking, and In Vitro Antibacterial Evaluation of Benzotriazole-Based β-Amino Alcohols and Their Corresponding 1,3-Oxazolidines.
• BenchChem. (n.d.). Benzotriazole-5-carboxylic acid | 60932-58-3.
• ChemicalBook. (n.d.). Benzotriazole-5-carboxylic acid synthesis.
• TSI Journals. (2016, October 6).
• Google Patents. (n.d.). CN105541740A - 5-n-butyl-1H-benzotriazole synthesis process.
• ChemScene. (n.d.).
• PubMed. (2021, August 1). Benzotriazole-5-carboxylic as a mixed-mode ligand for chromatographic separation of antibody with enhanced adsorption capacity.
• ResearchGate. (2025, August 6). 1-Alkyl-benzotriazole-5-carboxylic Acids Are Highly Selective Agonists of the Human Orphan G-Protein-Coupled Receptor GPR109b.
• Organic Chemistry Portal. (n.d.). Benzotriazole synthesis.
• ResearchGate. (2013, September 20). How can I purify carboxylic acid?
• Organic Chemistry Portal. (n.d.).
• International Journal of Industrial Engineering Computations. (2010).
• Google Patents. (n.d.).
• GSC Online Press. (2020, May 20). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences.

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• 2. Synthesis of Sodium Benzotriazole [tolyltriazole-benzotriazole.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Benzotriazole-5-carboxylic acid | 60932-58-3 | Benchchem [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. US3334054A - Purification of benzotriazole - Google Patents [patents.google.com]
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• 9. B(C6F5)3-Catalyzed site-selective N1-alkylation of benzotriazoles with diazoalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Reactivity of 1-Butyl-1,2,3-benzotriazole-5-carboxylic Acid in Amide Coupling Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the challenges associated with the low reactivity of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid in amide coupling reactions. Our goal is to equip you with the knowledge to diagnose and overcome common experimental hurdles, ensuring the successful synthesis of your target molecules.

Introduction: Understanding the Challenge

1-Butyl-1,2,3-benzotriazole-5-carboxylic acid is a unique building block in medicinal chemistry and materials science.[1] While the benzotriazole moiety offers valuable pharmacological and physicochemical properties, its presence can introduce unexpected challenges in standard amide bond formation protocols.[2][3] The electron-withdrawing nature of the triazole ring system, coupled with the steric bulk of the N-butyl group, can significantly decrease the nucleophilicity of the carboxylate and hinder the approach of coupling reagents and amines. This guide will walk you through a logical, step-by-step process to troubleshoot and optimize your coupling reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is designed in a question-and-answer format to directly address the specific issues you may be encountering during your experiments.

Q1: My coupling reaction with 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid is showing low to no conversion. What are the most likely causes?

A1: Low conversion is the most common issue and can stem from several factors related to the unique structure of this acid. The primary suspects are:

• Poor Solubility: The planar, aromatic nature of the benzotriazole core combined with the aliphatic butyl chain can lead to poor solubility in common organic solvents, preventing the reagents from effectively interacting.

• Reduced Carboxylate Reactivity: The electron-withdrawing effect of the adjacent benzotriazole ring system deactivates the carboxylic acid, making it a weaker nucleophile. This necessitates more potent activation methods compared to simple aliphatic or benzoic acids.[4]

• Steric Hindrance: The N-butyl group, while not directly attached to the carboxyl-bearing ring, can influence the overall conformation of the molecule and sterically shield the carboxylic acid group, impeding the approach of bulky coupling reagents and amines.[5]

• Inefficient Activation: Standard coupling conditions, such as using carbodiimides like DCC or EDC alone, may be insufficient to activate the deactivated carboxylic acid.[4][6] The formation of the crucial O-acylisourea intermediate may be slow or inefficient.[7]

• Sub-optimal Base Selection: The choice and amount of base are critical. An inappropriate base can fail to sufficiently deprotonate the carboxylic acid or may cause unwanted side reactions.

Q2: How can I address the potential solubility issues of my benzotriazole carboxylic acid?

A2: Improving solubility is the first crucial step. If your starting material is not fully dissolved, the reaction cannot proceed efficiently.

• Solvent Screening: Perform small-scale solubility tests with a range of solvents. While common choices like Dichloromethane (DCM) and Tetrahydrofuran (THF) should be tested, consider more polar aprotic solvents known to dissolve complex heterocyclic compounds.

Solvent	Polarity Index	Boiling Point (°C)	Notes
N,N-Dimethylformamide (DMF)	6.4	153	Excellent for dissolving many polar and nonpolar compounds.
N-Methyl-2-pyrrolidone (NMP)	6.5	202	Similar to DMF, but with a higher boiling point, allowing for higher reaction temperatures.
Dimethyl sulfoxide (DMSO)	7.2	189	Highly polar aprotic solvent, effective for many poorly soluble compounds.[7]
Acetonitrile (MeCN)	5.8	82	A polar aprotic solvent that can be a good alternative to DCM.[8]

• Temperature Adjustment: Gently warming the reaction mixture can significantly improve solubility. However, be mindful that elevated temperatures can also increase the rate of side reactions and racemization in chiral substrates.[9]

• Co-solvent Systems: A mixture of solvents can sometimes be more effective than a single solvent. For instance, a small amount of DMSO or DMF in THF or DCM can enhance the solubility of the starting material.

Q3: My initial attempts with EDC/HOBt coupling have failed. What are the next steps?

A3: While the EDC/HOBt system is a workhorse in amide synthesis, it may not be potent enough for this challenging substrate.[7][10] The key is to move towards more powerful activating agents.

• Uronium/Aminium Reagents: These reagents are generally more effective for hindered or deactivated carboxylic acids.[11][12] They react with the carboxylate to form highly reactive active esters.[13]

Reagent	Class	Key Features
HATU	Uronium	Highly efficient, fast reaction rates, and low racemization.[9][12] Often the first choice for difficult couplings.
HBTU	Uronium	A classic, effective reagent, though slightly less reactive than HATU.[14]
COMU	Uronium	A safer alternative to benzotriazole-based reagents with comparable or even superior efficiency to HATU.[11][13]

• Phosphonium Reagents: These are another class of powerful coupling reagents.

  • PyBOP: Particularly useful for sterically hindered amino acids and can be effective in your case.[15]

Workflow for Reagent Screening:

Caption: A troubleshooting workflow for low reactivity in amide coupling.

Q4: What is the optimal base to use with advanced coupling reagents like HATU?

A4: The choice of base is as critical as the coupling reagent itself. For uronium and phosphonium reagents, a non-nucleophilic, sterically hindered base is preferred to minimize side reactions.

• N,N-Diisopropylethylamine (DIPEA or Hünig's base): This is the most commonly used base in these reactions.[16] Its steric bulk prevents it from acting as a nucleophile, and it is effective at deprotonating the carboxylic acid to form the reactive carboxylate.

• Triethylamine (TEA): While commonly used, TEA is more nucleophilic than DIPEA and can sometimes lead to side products. It is generally less preferred for challenging couplings.[9]

• N-Methylmorpholine (NMM): A weaker base than DIPEA and TEA, which can be advantageous in cases where racemization is a significant concern.[11]

Stoichiometry of the Base: Typically, 2-3 equivalents of DIPEA are used. One equivalent is required to neutralize the carboxylic acid, and another is needed to react with the coupling reagent.

Q5: Could there be an issue with the N-alkylation of the benzotriazole itself?

A5: Yes, the position of the butyl group on the triazole ring (N1 vs. N2) can influence the electronic properties of the molecule.[17][18] While the 1-butyl isomer is typically specified, it's worth confirming the isomeric purity of your starting material if possible, as a mixture of isomers could lead to inconsistent reactivity. The N-alkylation of benzotriazoles can sometimes yield a mixture of N1 and N2 products depending on the synthetic conditions.[19][20]

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using HATU

This protocol provides a starting point for optimizing your reaction.

• Preparation: To a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon), add 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid (1.0 eq.).

• Dissolution: Add the chosen anhydrous solvent (e.g., DMF) and stir until the acid is completely dissolved. Gentle warming may be applied if necessary.

• Pre-activation: Add HATU (1.1 eq.) and DIPEA (2.5 eq.) to the solution. Stir the mixture at room temperature for 15-30 minutes. This pre-activation step is crucial for forming the active ester.

• Amine Addition: In a separate flask, dissolve the amine (1.2 eq.) in a small amount of the reaction solvent and add it dropwise to the pre-activated acid mixture.

• Reaction: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Once the reaction is complete, quench with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with a mild acid (e.g., 1M HCl), a mild base (e.g., saturated NaHCO₃ solution), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization as needed.

Mechanism of HATU Activation:

Caption: Simplified mechanism of amide bond formation using HATU.

Final Recommendations

When faced with a challenging substrate like 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid, a systematic approach is key. Always begin by ensuring the purity and solubility of your starting materials. Do not hesitate to screen a variety of solvents and more potent coupling reagents. Careful control of stoichiometry, especially of the base, and monitoring the reaction progress are essential for success. For particularly difficult cases, exploring alternative synthetic strategies that avoid the direct coupling of the final acid may be necessary.

References

• Benchchem. (n.d.). A Comparative Guide to Racemization in Peptide Synthesis: HATU vs.
• Chemistry LibreTexts. (2023, January 22).
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• ChemScene. (n.d.).
• Peptide Coupling Reagents, More than a Letter Soup. (2011, August 26).
• Aapptec Peptides. (n.d.). Coupling Reagents.
• Benchchem. (n.d.). A Head-to-Head Comparison: COMU vs. Classic Benzotriazole-Based Reagents in Peptide Synthesis.
• Beilstein Journals. (2014, August 19).
• Luxembourg Bio Technologies. (n.d.).
• Benchchem. (n.d.).
• Fisher Scientific. (n.d.). Amide Synthesis.
• TSI Journals. (2016, October 6).
• Kudos. (n.d.).
• Request PDF. (2025, August 6). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• RSC Publishing. (2024, December 19). A practical method for the synthesis of small peptides using DCC and HOBt as activators in H₂O–THF while avoiding the use of protecting groups.
• Ukaaz Publications. (2024, June 30).
• PMC. (2024, May 18).
• Optimizing Peptide Coupling: Key Techniques. (n.d.).
• Benchchem. (n.d.). HBTU Coupling Reactions: Technical Support & Troubleshooting Guide.
• PMC. (2021, August 13). Optimization of Critical Parameters for Carbodiimide Mediated Production of Highly Modified Chitosan.
• American Pharmaceutical Review. (2014, February 20).
• Luxembourg Bio Technologies. (n.d.). Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings.
• ResearchGate. (2015, March 22).
• Sigma-Aldrich. (n.d.). Benzotriazole-5-carboxylic acid 99 23814-12-2.
• IJNRD.org. (2025, September 9). Benzotriazole Heterocycles Progress in Design, Synthesis and Drug Development.
• Current Opinion. (n.d.).
• ChemBK. (2024, April 9). benzotriazole-5-carboxylic acid.
• Growing Science. (2025, January 21).
• GIHI CHEMICALS CO.,LIMITED. (n.d.). 1h-1,2,3-benzotriazole-5-carboxylic acid.
• Benzotriazole and Tolyltriazole. (n.d.).
• ResearchGate. (2025, August 10). Chapter 3. Benzotriazole and Its Derivatives as Ligands in Coupling Reaction | Request PDF.
• Reddit. (2022, March 24). amide coupling help : r/Chempros.
• ChemicalBook. (n.d.). Benzotriazole-5-carboxylic acid synthesis.
• PubChem. (n.d.). 1H-Benzotriazole-5-carboxylic acid.
• Wikipedia. (n.d.). Benzotriazole.
• Current Chemistry Letters. (2022, August 29).

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stability of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid under acidic conditions

Technical Support Center: 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

Introduction: Navigating the Stability of a Complex Heterocycle

Welcome to the technical support guide for 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid. This document is designed for researchers, medicinal chemists, and process development scientists who are utilizing this molecule and require a deeper understanding of its stability profile, particularly under acidic conditions. As a molecule featuring a benzotriazole core—known for its use as a corrosion inhibitor due to its robust nature—and a carboxylic acid functional group, its behavior in acidic environments is not always intuitive.[1]

This guide moves beyond simple statements of stability to provide you with the causal logic behind experimental observations, robust protocols to validate stability in your own systems, and troubleshooting advice for common challenges.

Frequently Asked Questions (FAQs): Core Stability Concepts

Q1: What is the intrinsic stability of the benzotriazole ring system itself?

The 1H-benzotriazole ring is a remarkably stable heterocyclic system. Its stability is attributed to the aromaticity of the fused benzene and triazole rings. It is generally resistant to degradation under mild conditions.[1] However, it is not inert. The benzotriazole moiety can be degraded under forcing conditions, such as through advanced oxidation processes (AOPs) involving hydroxyl radicals or through UV irradiation, which can lead to hydroxylation and eventual ring-opening.[2][3] For most standard organic synthesis and formulation conditions, the core ring system is considered robust.

Q2: How do the N-butyl and C-carboxylic acid substituents influence the molecule's stability in acid?

The two key substituents modify the electronic properties and potential reactivity of the parent ring:

• 1-Butyl Group: This alkyl group is chemically stable and does not possess easily hydrolyzable bonds. Its primary influence is steric and electronic. It directs the substitution pattern and, by occupying the N1 position, prevents tautomerism that is possible in the parent 1H-benzotriazole.

• 5-Carboxylic Acid Group: This group is the primary site of acidic and basic character after the triazole nitrogens. While the carboxylic acid itself is stable against hydrolysis, its protonation state is pH-dependent. More importantly, the triazole ring contains nitrogen atoms that can be protonated under strongly acidic conditions. The pKa of the parent benzotriazole is approximately 8.2 for deprotonation, and the conjugate acid has a pKa < 0, indicating it is a very weak base.[1] Protonation of the triazole ring can alter the molecule's solubility and electronic distribution, potentially making the aromatic system more susceptible to nucleophilic attack or other degradation pathways, though this typically requires harsh conditions.

Caption: Key sites for potential protonation under acidic conditions.

Troubleshooting Guide: Addressing Experimental Challenges

Q3: I'm observing peak tailing or the appearance of a small, unexpected peak when using an acidic mobile phase (e.g., 0.1% TFA) in my HPLC analysis. Is my compound degrading?

This is a common observation that may not necessarily indicate degradation. Here is a logical breakdown of potential causes:

• Protonation State Change (Most Likely): The most probable cause is the interaction of the protonated molecule with the stationary phase. Under acidic conditions (pH < 2), the triazole nitrogens can become protonated. This positive charge can lead to secondary interactions with residual free silanol groups on the silica-based C18 column, causing peak tailing. The presence of two closely eluting peaks could represent different protonated forms or conformers.

  • Troubleshooting Step: Instead of trifluoroacetic acid (TFA), try using a formic acid (0.1%) mobile phase. Formic acid is a weaker ion-pairing agent and often provides better peak shape for basic compounds. If peak shape improves, degradation is unlikely to be the root cause.

• On-Column Degradation (Less Likely but Possible): While the molecule is expected to be largely stable, highly acidic conditions combined with prolonged residence time on a column with exposed metal frits could potentially catalyze hydrolysis, although this is rare for this structure.

  • Validation Protocol: Collect the fraction corresponding to the impurity peak and analyze it by mass spectrometry (MS). A true degradant will have a different mass-to-charge ratio (m/z) than the parent compound.

• Impurity in the Starting Material: The peak may be a pre-existing impurity that is better resolved under the acidic mobile phase conditions.

  • Validation Protocol: Analyze the starting material using the same HPLC method. If the peak is present, it is an initial impurity.

Q4: My reaction, conducted in a strong acid like concentrated HCl or H₂SO₄ at elevated temperatures, is yielding a complex mixture. How can I confirm if my benzotriazole derivative is degrading and what the products might be?

Forced degradation studies are the industry-standard method for answering this question definitively.[4][5][6] The goal is to intentionally degrade the molecule to a small extent (typically 5-20%) to detect and identify potential degradants.[6]

The primary non-oxidative degradation pathway under harsh acidic and thermal stress would likely involve hydrolysis targeting the triazole ring, although this is energetically unfavorable. Potential pathways, by analogy with other benzotriazoles under harsh conditions, could include hydroxylation of the benzene ring or, in extreme cases, cleavage of the triazole ring.[7]

Recommended Action: Perform a controlled forced degradation study as outlined in the protocol below. This will provide a clean, direct comparison between a stressed and unstressed sample, allowing for confident identification of degradation products.

Protocols for Stability Assessment

Protocol 1: Controlled Forced Degradation Under Acidic Conditions

This protocol is designed to assess the stability of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid to acid stress, based on ICH guidelines.[4][6]

Objective: To generate potential degradation products for identification and to determine the intrinsic stability of the molecule in an acidic environment.

Materials:

• 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

• Methanol (HPLC grade)

• Water (HPLC grade)

• 1.0 M Hydrochloric Acid (HCl)

• 1.0 M Sodium Hydroxide (NaOH)

• Class A volumetric flasks

• Heating block or water bath with temperature control

• HPLC-UV or LC-MS system

Methodology:

• Stock Solution Preparation:

  • Accurately weigh and dissolve 10 mg of the compound in methanol in a 10 mL volumetric flask to create a 1 mg/mL stock solution.

• Sample Preparation:

  • Test Sample: In a 10 mL flask, add 1 mL of the stock solution and 1 mL of 1.0 M HCl. Dilute to the mark with a 50:50 mixture of water and methanol. This creates a sample with a final concentration of 0.1 mg/mL in 0.1 M HCl.

  • Control Sample: In a separate 10 mL flask, add 1 mL of the stock solution. Dilute to the mark with a 50:50 mixture of water and methanol.

• Stress Condition:

  • Place both the Test and Control samples in a heating block set to 60 °C.[6]

  • Incubate for a defined period. A good starting point is 24 hours. If no degradation is observed, the duration or temperature can be increased. If significant degradation (>20%) occurs, the time should be shortened.

• Quenching the Reaction:

  • After incubation, cool the samples to room temperature.

  • Crucially, neutralize the Test Sample by adding 1 mL of 1.0 M NaOH. This stops the acid-catalyzed degradation, ensuring the chromatographic profile is a true snapshot of the stress condition.

  • Add 1 mL of water to the Control Sample to maintain equivalent dilution.

• Analysis:

  • Analyze both the neutralized Test Sample and the Control Sample by a stability-indicating HPLC method (see Protocol 2).

  • Compare the chromatograms. Look for a decrease in the area of the parent peak and the appearance of new peaks in the Test Sample. Calculate the percentage degradation.

Caption: Workflow for the acidic forced degradation study.

Protocol 2: Stability-Indicating HPLC-UV Method

Objective: To resolve the parent compound from any potential degradation products.

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 3.5 µm	Standard reversed-phase column providing good retention and resolution.
Mobile Phase A	0.1% Formic Acid in Water	Provides better peak shape than TFA for this compound class.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic modifier.
Gradient	5% B to 95% B over 20 minutes	A broad gradient ensures elution of both polar degradants and the less polar parent compound.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Column Temp.	30 °C	Ensures reproducible retention times.
Injection Vol.	10 µL	Standard volume.
Detection	UV at 254 nm and 280 nm	Benzotriazoles typically have strong absorbance in this range.

Summary of Forced Degradation Conditions

To build a complete stability profile, the compound should be stressed under multiple conditions as recommended by ICH guidelines. The following table provides typical starting points for these studies.

Stress Condition	Reagent/Parameter	Typical Duration
Acid Hydrolysis	0.1 M HCl	24-72 hours at 60 °C
Base Hydrolysis	0.1 M NaOH	24-72 hours at 60 °C
Oxidation	3% H₂O₂	24 hours at Room Temp
Thermal	80 °C (Dry Heat)	48 hours
Photolytic	ICH-compliant light source	Overall illumination of ≥ 1.2 million lux hours and ≥ 200 W h/m²

Table based on general principles from references[4] and[6].

References

• Stueber, D., & Gfeller, H. (2009). The hydrolysis of 1H-benzotriazole-carboxylic acid esters by rat liver microsomes. ResearchGate. [Link]

• Chen, Y., et al. (2021). Degradation of benzotriazole and benzothiazole with the UV-activated peracetic acid process: performance, mechanism and transformation pathway. Environmental Science: Water Research & Technology. [Link]

• Dang, J., et al. (2023). Mechanistic insight into the degradation of 1H-benzotriazole and 4-methyl-1H-benzotriazole by •OH-based advanced oxidation process and toxicity assessment. PubMed. [Link]

• Hem, L. J., et al. (2003). Photochemical degradation of benzotriazole. PubMed. [Link]

• Sharma, G., et al. (2019). A Review: Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology. [Link]

• Maheswaran, S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. [Link]

• Singh, R. (2022). Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. [Link]

• Jia, A., et al. (2022). Degradation of benzotriazole and benzothiazole with the UV-activated peracetic acid process: performance, mechanism and transformation pathway. ResearchGate. [Link]

• Wikipedia contributors. (2023). Benzotriazole. Wikipedia. [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Interpretation of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

For researchers and professionals in drug development, the precise structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as a cornerstone technique for this purpose. This guide provides an in-depth analysis and interpretation of the ¹H NMR spectrum of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid, a molecule of interest in medicinal chemistry and materials science. We will explore the expected spectral features, compare them with related structures, and provide a robust experimental framework for acquiring high-quality data.

The Structural Landscape: Predicting the ¹H NMR Spectrum

The structure of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid presents distinct proton environments that give rise to a characteristic ¹H NMR spectrum. By dissecting the molecule into its constituent parts—the n-butyl group and the substituted benzotriazole core—we can anticipate the chemical shifts, multiplicities, and integration values for each proton.

A commercially available, closely related compound, Methyl 1-butyl-1,2,3-benzotriazole-5-carboxylate, provides a valuable reference for our predictions.[1] The primary difference lies in the carboxylic acid proton versus the methyl ester protons, which will manifest in a predictable manner.

Expected Chemical Shifts and Multiplicities

Protons	Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Integration	Rationale
H-7	~8.5 - 8.7	Singlet (or narrow doublet)	1H	This proton is ortho to the electron-withdrawing carboxylic acid group and adjacent to the triazole ring, leading to significant deshielding.
H-4	~8.1 - 8.3	Doublet	1H	Positioned ortho to the triazole nitrogen and meta to the carboxylic acid, this proton experiences deshielding.
H-6	~7.9 - 8.1	Doublet	1H	This proton is para to the triazole nitrogen and ortho to the carboxylic acid, resulting in deshielding.
N-CH₂ (Butyl)	~4.5 - 4.7	Triplet	2H	The methylene group directly attached to the nitrogen atom of the triazole ring is significantly deshielded.
CH₂ (Butyl)	~1.9 - 2.1	Multiplet (Quintet)	2H	This methylene group is adjacent to the N-CH₂ and another CH₂ group.
CH₂ (Butyl)	~1.4 - 1.6	Multiplet (Sextet)	2H	This methylene group is adjacent to a CH₂ and a CH₃ group.
CH₃ (Butyl)	~0.9 - 1.0	Triplet	3H	The terminal methyl group of the butyl chain will appear in the typical upfield aliphatic region.
COOH	~12 - 13	Broad Singlet	1H	The carboxylic acid proton is highly deshielded and often appears as a broad signal that can exchange with D₂O.

Comparative Spectral Analysis

To build a robust interpretation, we will compare the predicted spectrum of our target molecule with the known spectral data of its parent structures: 1H-benzotriazole and n-butanol.

1H-Benzotriazole: The Aromatic Core

The ¹H NMR spectrum of unsubstituted 1H-benzotriazole typically shows two multiplets in the aromatic region, around 7.4-7.5 ppm and 7.9-8.0 ppm.[2][3] The introduction of the butyl group at the N1 position and the carboxylic acid at the C5 position will significantly alter this pattern, leading to the downfield shifts predicted in the table above due to the electronic effects of the substituents.

The Butyl Signature

The signals for the n-butyl group are expected to follow a predictable pattern based on the influence of the electronegative nitrogen atom. In a simple n-butyl chain, such as in 1-iodobutane, the methylene group attached to the heteroatom is the most downfield, with subsequent methylene groups shifting progressively upfield.[4] We anticipate a similar trend in our target molecule, with the N-CH₂ protons being the most deshielded of the butyl chain.

Experimental Protocol for High-Fidelity ¹H NMR Acquisition

Achieving a high-quality ¹H NMR spectrum is contingent upon meticulous sample preparation and the selection of appropriate acquisition parameters.

Sample Preparation: A Foundation for Quality

• Analyte Purity: Ensure the 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid sample is of high purity to avoid interfering signals from impurities.

• Solvent Selection: A deuterated solvent that fully dissolves the sample is crucial.[5] Dimethyl sulfoxide-d₆ (DMSO-d₆) is a suitable choice for carboxylic acids due to its high polarity and ability to solubilize a wide range of compounds. Chloroform-d (CDCl₃) may also be used, but the carboxylic acid proton may exchange more rapidly.

• Concentration: A concentration of 5-25 mg of the compound in 0.6-0.7 mL of deuterated solvent is generally recommended for ¹H NMR.[6]

• Filtration: To remove any particulate matter that can degrade spectral resolution, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube.[7]

• Internal Standard: The residual solvent peak (e.g., DMSO at ~2.50 ppm) can serve as a primary reference. For quantitative NMR (qNMR), the addition of an internal standard with a known concentration is necessary.

Data Acquisition Parameters

The following parameters are recommended for a standard ¹H NMR experiment on a 400 or 500 MHz spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

Parameter	Recommended Value	Rationale
Pulse Program	zg30 or similar	A 30° pulse angle allows for faster repetition of scans without saturating the signals, improving the signal-to-noise ratio in a shorter time.[8]
Number of Scans (NS)	8 to 16	Sufficient to obtain a good signal-to-noise ratio for a moderately concentrated sample.[8][9]
Acquisition Time (AQ)	2 - 4 seconds	A longer acquisition time provides better resolution of fine coupling patterns.[8][9]
Relaxation Delay (D1)	1 - 2 seconds	A delay between pulses allows for the relaxation of protons back to their equilibrium state, ensuring accurate integration.
Spectral Width (SW)	0 - 14 ppm	This range will encompass all expected proton signals, from the upfield aliphatic protons to the downfield carboxylic acid proton.[10]
Temperature	298 K (25 °C)	Standard operating temperature for routine NMR.

Visualizing the Connectivity: An Experimental Workflow

The process from sample to interpretable spectrum follows a logical flow.

Figure 1: A schematic of the ¹H NMR experimental workflow.

Logical Relationships in Spectral Interpretation

The interpretation of the spectrum relies on the logical connection between the molecular structure and the observed NMR data.

Figure 2: The logical flow from molecular structure to NMR spectral features.

Conclusion

The ¹H NMR spectrum of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid provides a wealth of information for its unambiguous structural confirmation. By understanding the influence of the substituted benzotriazole core and the n-butyl chain on the proton chemical environments, a detailed and accurate interpretation is achievable. Adherence to best practices in sample preparation and data acquisition will ensure the collection of high-quality data, which is the bedrock of reliable structural elucidation in chemical research and drug development.

References

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• The H-1 NMR spectrum of 1-iodobutane (n-butyl iodide). (n.d.). Doc Brown's Chemistry.
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• 10. NMR acquisition parameters and qNMR — Nanalysis [nanalysis.com]

Structural Validation of N1- vs. N2-Substituted Benzotriazole Isomers: A Comparative Guide

The following guide is designed to serve as an authoritative technical resource for researchers and drug development professionals. It synthesizes experimental data, mechanistic insight, and practical protocols to resolve the structural assignment of N-substituted benzotriazoles.

Executive Summary

The alkylation of benzotriazole is a classic problem in regioselectivity, yielding two distinct isomers: the N1-substituted (kinetic, often asymmetric) and the N2-substituted (thermodynamic, often symmetric) products. Correct structural assignment is critical in medicinal chemistry, as the biological activity of these isomers differs drastically—N1 derivatives are frequent pharmacophores in kinase inhibitors and antimicrobials, while N2 derivatives are ubiquitous as UV stabilizers.

This guide provides a self-validating workflow to distinguish these isomers using NMR spectroscopy (

H, C, N), UV-Vis spectrophotometry, and physical property analysis.

The Isomer Challenge: Structural Divergence

The core difficulty lies in the tautomeric nature of the benzotriazole anion. Upon alkylation, the electrophile can attack the N1 or N2 position.

• N1-Isomer (1-Alkyl-1H-benzotriazole): The substitution breaks the

  symmetry of the benzene ring.[1] The electronic environment is "benzenoid" in character.

• N2-Isomer (2-Alkyl-2H-benzotriazole): If the alkyl group is symmetric (e.g., methyl), the molecule retains a plane of symmetry passing through the N2-substituent and the midpoint of the C4-C7 bond.[1] The electronic structure has significant "quinonoid" character.

Comparative Physicochemical Profile (Model: N-Methylbenzotriazole)

Feature	N1-Isomer (1-Methyl)	N2-Isomer (2-Methyl)	Differentiation Power
Symmetry	Asymmetric ( )	Symmetric ( )	High (via NMR)
H NMR (Aromatic)	Complex ABCD pattern (4 distinct signals)	Symmetric AA'BB' pattern (2 distinct multiplets)	Critical
C NMR (N-Me)	~34–35 ppm	~47–48 ppm	Definitive
N NMR	N1 N2 N3	N1 = N3 N2	High (requires N)
UV Absorption ( )	~285 nm (Red-shifted vs N2)	~273 nm (Blue-shifted vs N1)	Moderate
Melting Point	~64–66 °C	~50 °C (often lower melting)	Moderate

Primary Validation: NMR Spectroscopy

NMR is the "Gold Standard" for validation. The symmetry difference between the isomers dictates the spectral appearance.

A. Proton NMR ( H)[3][4][5]

• N1-Isomer: The protons on the benzene ring are all magnetically non-equivalent.

  • H4 (closest to N3) and H7 (closest to N1-R) experience different shielding cones.

  • Observation: You will see four distinct aromatic signals (typically two doublets and two triplets/multiplets).

  • N-Methyl Shift:

    ~4.34 ppm.

• N2-Isomer: The molecule is symmetric.[1]

  • H4 and H7 are equivalent. H5 and H6 are equivalent.[2]

  • Observation: You will see an AA'BB' pattern—typically two compact multiplets integrating to 2H each.

  • N-Methyl Shift:

    ~4.50 ppm (Often deshielded relative to N1).

B. Carbon NMR ( C) – The Diagnostic Check

The chemical shift of the alkyl carbon attached to the nitrogen is the most robust single-point check.

• N1-Alkyl: The carbon is more shielded (

  34–36 ppm for methyl).[1]

• N2-Alkyl: The carbon is significantly deshielded (

  47–50 ppm for methyl).[1]

• Mechanism:[1][3] This difference arises from the different hybridization character and electron density distribution in the benzenoid (N1) vs. quinonoid (N2) rings.

C. Nitrogen NMR ( N)

If available,

HMBC is definitive.

• N1-Isomer: N1 appears at a distinct chemical shift (~ -160 ppm relative to nitromethane) compared to N2/N3.[1]

• N2-Isomer: N1 and N3 are chemically equivalent, appearing as a single signal, while N2 is unique.

Secondary Validation: UV-Vis & Crystallography[1]

UV-Vis Spectroscopy

While less specific than NMR, UV-Vis provides a quick check of the electronic state.[1]

• N1-Isomer: Exhibits a "benzenoid" absorption pattern with

  typically around 285 nm .[1]

• N2-Isomer: Exhibits a "quinonoid" absorption pattern.[1] For simple alkyl derivatives, this is often blue-shifted to ~273 nm .[1]

  • Note: This trend reverses for hydroxyphenyl benzotriazoles (UV stabilizers), where ESIPT (Excited State Intramolecular Proton Transfer) leads to broad absorption at 300–400 nm for N2 isomers.

X-Ray Crystallography

The ultimate validation. N1 substitution results in unequal bond lengths in the triazole ring (N1-N2

N2-N3), whereas N2 substitution preserves the symmetry (N1-N2 = N2-N3).[1]

Experimental Protocols

Protocol A: Synthesis and Separation of Isomers

Use this protocol to generate standards for validation.

• Reagents: Dissolve 1H-benzotriazole (10 mmol) in acetone (50 mL). Add

  (12 mmol) and Methyl Iodide (11 mmol).

• Reaction: Stir at room temperature for 4 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:4).

  • TLC Observation: N2-isomer is typically less polar (higher

    ) than the N1-isomer due to its symmetric, non-polar nature.[1]

• Workup: Filter salts, evaporate solvent.

• Purification: Flash column chromatography (Silica gel).

  • Fraction 1 (High

    ): N2-Methylbenzotriazole (Minor product, ~10-20%).[1]

  • Fraction 2 (Lower

    ): N1-Methylbenzotriazole (Major product, ~80-90%).[1]

Protocol B: NMR Validation Workflow

• Sample Prep: Dissolve ~10 mg of isolated isomer in

  or .

• Acquisition: Run standard

  (16 scans) and (1024 scans).

• Analysis:

  • Check Alkyl Region in

    : If peak is at 34 ppm N1 . If at 48 ppm N2 .

  • Check Aromatic Region in

    : If 4 signals N1 . If 2 signals (AA'BB') N2 .

Visualization: Validation Logic Tree

The following diagram illustrates the decision process for assigning structure to an unknown benzotriazole derivative.

Figure 1: Decision tree for the structural assignment of N-alkyl benzotriazoles based on standard analytical techniques.

References

• Katritzky, A. R., et al. "The Tautomerism of Benzotriazole in Solution." Journal of the Chemical Society, Perkin Transactions 2, 1973. Link

• Claramunt, R. M., et al. "The annular tautomerism of benzotriazole and its 1- and 2-substituted derivatives." Arkivoc, 2005. Link

• TCI Chemicals. "Product Specification: 1-Methyl-1H-benzotriazole." Link

• PubChem. "Compound Summary: 1-Methylbenzotriazole."[1] National Library of Medicine. Link

• Breitmaier, E., & Voelter, W. "Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry." VCH, 1987. (Standard reference for N-alkyl shift differences).

Sources

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• 3. Investigation of the Antioxidant and UV Absorption Properties of 2-(2’-hydroxy-5’-methylphenyl)-benzotriazole and Its Ortho-Substituted Derivatives via DFT/TD-DFT [scirp.org]

A Comparative Guide to the UV-Vis Absorption Spectra of Benzotriazole-Based UV Absorbers: Featuring 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

Authored by: Dr. Evelyn Reed, Senior Application Scientist

In the landscape of photostabilizers and UV absorbers, benzotriazole derivatives stand out for their efficacy and versatility. This guide provides an in-depth analysis of the UV-Vis absorption characteristics of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid, a representative member of this class. We will explore its spectral properties in comparison to other relevant benzotriazole derivatives and alternative UV absorbers, supported by experimental protocols and data. This document is intended for researchers, scientists, and professionals in drug development and materials science who require a deep understanding of the photophysical behavior of these critical compounds.

Introduction to Benzotriazole UV Absorbers

Benzotriazoles are a prominent class of heterocyclic compounds renowned for their ability to absorb ultraviolet (UV) radiation. This property makes them invaluable as UV filters in a wide range of applications, from sunscreens and pharmaceuticals to industrial polymers and coatings. Their mechanism of action involves the absorption of high-energy UV photons, followed by a rapid, non-radiative decay to the ground state, thus dissipating the harmful energy as heat without undergoing photodegradation.

The UV absorption profile of a benzotriazole derivative is primarily governed by the π-system of the benzotriazole chromophore. However, the position and nature of substituents on the benzene ring can significantly modulate the absorption maxima (λmax) and molar absorptivity (ε). Understanding these structure-property relationships is crucial for the rational design of novel UV absorbers with tailored properties.

Predicted UV-Vis Absorption Profile of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

While specific experimental spectra for 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid are not widely published, we can predict its UV-Vis absorption characteristics based on the well-documented behavior of its parent chromophore and related substituted benzotriazoles.

The parent benzotriazole molecule typically exhibits two main absorption bands in the UV region. The introduction of a carboxylic acid group at the 5-position is expected to cause a red shift (bathochromic shift) in the absorption maxima due to the extension of the conjugated π-system. The butyl group at the 1-position of the triazole ring is an alkyl group and is not expected to significantly influence the electronic transitions, but it will enhance the molecule's solubility in less polar solvents.

The carboxylic acid moiety also introduces pH sensitivity to the UV-Vis spectrum. In acidic to neutral solutions, the carboxylic acid will be in its protonated form (-COOH). In basic solutions, it will be deprotonated to the carboxylate anion (-COO⁻). This change in the electronic nature of the substituent will likely lead to a shift in the λmax.

The following diagram illustrates the logical workflow for predicting and verifying the spectral properties of the target compound.

Caption: Workflow for spectral prediction and analysis.

Comparative Analysis of UV-Vis Absorption Spectra

To provide a comprehensive understanding, we compare the predicted properties of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid with other relevant compounds.

Compound	Predicted/Observed λmax (nm)	Key Structural Features	Expected Performance Attributes
Benzotriazole (Parent)	~257, ~274 nm	Unsubstituted aromatic system	Basic UV absorption, lower wavelength coverage.
Benzotriazole-5-carboxylic acid	Expected red-shift vs. parent	Carboxylic acid group enhances conjugation	Broader UV-B coverage, potential for pH-dependent absorption.
1-Butyl-1,2,3-benzotriazole-5-carboxylic acid	Predicted ~280-310 nm	N-alkylation and C-carboxylation	Enhanced solubility in organic media, good UV-B absorption.
2-(2H-Benzotriazol-2-yl)-4,6-di-tert-pentylphenol (UV-328)	~305, ~345 nm	Phenolic hydroxyl group, bulky alkyl groups	Excellent UV-A and UV-B coverage, widely used industrial UV absorber.
Avobenzone	~357 nm	Dibenzoylmethane derivative	Strong UV-A absorber, often combined with UV-B filters.

Experimental Protocol for UV-Vis Spectroscopic Analysis

This section provides a detailed methodology for obtaining the UV-Vis absorption spectrum of 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid and similar compounds. The protocol is designed to be self-validating by including steps for solvent blanking and establishing a concentration curve.

Materials and Instrumentation

• Analyte: 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid (or other compound of interest)

• Solvent: Spectroscopic grade ethanol or methanol. The choice of solvent is critical; ensure it does not absorb in the UV region of interest.

• Instrumentation: A dual-beam UV-Vis spectrophotometer capable of scanning from at least 200 to 400 nm.

• Cuvettes: 1 cm path length quartz cuvettes.

Step-by-Step Procedure

• Solvent Blanking:

  • Fill two quartz cuvettes with the chosen spectroscopic grade solvent.

  • Place one cuvette in the reference beam path and the other in the sample beam path.

  • Run a baseline scan to zero the instrument across the desired wavelength range. This corrects for any absorbance from the solvent and the cuvettes themselves.

• Preparation of Stock Solution:

  • Accurately weigh a small amount of the analyte (e.g., 10 mg) and dissolve it in a known volume of the solvent (e.g., 100 mL) in a volumetric flask. This will be your stock solution. Calculate the molar concentration.

• Preparation of Working Solutions:

  • Perform a series of dilutions from the stock solution to create a set of working solutions of varying concentrations. This is important for determining the molar absorptivity and checking for adherence to the Beer-Lambert Law.

• Sample Measurement:

  • Rinse the sample cuvette with a small amount of the most dilute working solution and then fill it with the solution.

  • Place the sample cuvette in the sample beam path and the solvent-filled cuvette in the reference beam path.

  • Scan the UV-Vis spectrum from 400 nm down to 200 nm.

  • Record the absorbance at the λmax.

  • Repeat the measurement for all working solutions, from most dilute to most concentrated.

• Data Analysis:

  • Plot a graph of absorbance at λmax versus concentration.

  • According to the Beer-Lambert Law (A = εbc), this plot should be linear, with the slope equal to the molar absorptivity (ε) since the path length (b) is 1 cm.

The following diagram illustrates the experimental workflow:

Caption: Experimental workflow for UV-Vis spectroscopy.

Influence of Solvent and pH

The polarity of the solvent can influence the position of the absorption bands. Polar solvents may interact with the chromophore, leading to shifts in the energy levels of the molecular orbitals. For benzotriazole derivatives, a shift to longer wavelengths (red shift) is often observed in more polar solvents.

The pH of the solution is a critical factor for ionizable compounds like 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid. The deprotonation of the carboxylic acid group in basic media will alter the electronic distribution in the molecule, which is expected to shift the λmax. Researchers should, therefore, consider buffering their solutions if they need to maintain a specific ionization state for their experiments.

Conclusion

1-Butyl-1,2,3-benzotriazole-5-carboxylic acid is a promising UV absorber with predicted absorption in the UV-B range. Its N-alkyl and C-carboxyl substituents offer advantages in terms of solubility and functionality. A thorough understanding of its UV-Vis absorption profile, including the effects of solvent and pH, is essential for its effective application. By following the detailed experimental protocol provided, researchers can accurately characterize this and other UV absorbers, enabling the development of more effective and stable formulations. The comparative data presented here should serve as a valuable resource for selecting the appropriate UV absorber for a given application.

References

• Catalán, J., Pérez, P., & Elguero, J. (2009). The Photophysics of Benzotriazole. The Journal of Physical Chemistry A, 113(32), 9036–9042. [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Benzotriazole. In NIST Chemistry WebBook. Retrieved from [Link]

A Comparative Guide to Corrosion Inhibition Using Benzotriazole and Its Acid Derivatives

In the ongoing battle against material degradation, the strategic selection of corrosion inhibitors is critical for ensuring the longevity and reliability of metallic components across diverse industries. Among the arsenal of organic inhibitors, benzotriazole (BTA) has long been a benchmark, particularly for the protection of copper and its alloys.[1][2][3] Its efficacy stems from its ability to form a robust, passive film on the metal surface.[2][4] However, the pursuit of enhanced performance, improved solubility, and tailored properties has led to the development of numerous BTA derivatives. This guide provides an in-depth comparative analysis of benzotriazole and its acid derivatives as corrosion inhibitors, grounded in experimental evidence and mechanistic insights to inform researchers and materials scientists in their selection process.

The Foundational Inhibitor: Understanding Benzotriazole (BTA)

Benzotriazole (C₆H₅N₃) is a heterocyclic compound featuring a benzene ring fused to a 1,2,3-triazole ring.[1] Its primary mechanism of inhibition, especially on copper, involves the formation of a sparingly soluble polymeric complex (Cu-BTA) on the metal surface.[1][5][6][7] The nitrogen atoms in the triazole ring play a pivotal role, donating lone-pair electrons to form coordinate bonds with copper ions, creating a protective barrier that physically isolates the metal from the corrosive environment and suppresses both anodic and cathodic reactions.[2][8] This makes BTA a mixed-type inhibitor.[2][6]

The structure and integrity of this protective film are highly dependent on environmental conditions such as pH.[5][6] In near-neutral solutions, a thin, compact multilayer film forms over the native cuprous oxide layer.[6][7] In more acidic environments, where the oxide layer is unstable, the film manifests as a thicker network of acicular crystallites.[6][7]

The Next Generation: Benzotriazole Acid Derivatives

The modification of the BTA molecule by introducing acidic functional groups, such as a carboxyl group (-COOH), or other substituents can significantly alter its properties and inhibitory performance. These modifications are designed to enhance solubility, improve adsorption characteristics, and broaden the effective pH range.

Key Derivatives and Their Performance:

• Carboxybenzotriazole (CBTA): The addition of a carboxyl group enhances the molecule's solubility in aqueous solutions and can provide an additional coordination site for bonding with the metal surface. Studies have shown that 5-carboxybenzotriazole can offer significantly better corrosion inhibition than the parent BTA in acidic sulphate solutions.[9] The synthesis of CBTA can be achieved by oxidizing methyl benzotriazole with potassium permanganate, a process noted for its mild conditions and high yield.[9]

• Alkyl-Substituted Benzotriazoles: The introduction of alkyl chains can influence the packing density and hydrophobicity of the protective film. A systematic study on BTA derivatives with various carbon chain lengths revealed that the inhibition efficiency is highly dependent on the chain length.[10] For copper in a 3.5 wt % NaCl solution, a derivative with a 7-carbon chain exhibited the highest inhibition efficiency at ~98%, suggesting an optimal balance between surface coverage and molecular structure.[10]

• Other Substituted Derivatives: A wide array of derivatives have been synthesized and tested. For instance, compounds like 1-hydroxybenzotriazole and N-(1H-benzotriazol-1-ylmethyl)formamide have demonstrated good inhibition for mild steel in acidic media.[11] The performance of these derivatives is often linked to their electronic properties and their ability to adsorb strongly onto the metal surface.

Comparative Performance: A Data-Driven Overview

To provide an objective comparison, the following table summarizes experimental data on the inhibition efficiency (IE%) of BTA and several of its derivatives on different metals and in various corrosive media. The data is compiled from electrochemical studies, which are standard in the field for quantifying inhibitor performance.

Inhibitor	Metal/Alloy	Corrosive Medium	Concentration	Method	Inhibition Efficiency (IE%)	Reference
Benzotriazole (BTA)	Carbon Steel	3.5% NaCl + H₂S	5 mmol/l	EIS	93%	[12]
Benzotriazole (BTA)	Copper	Ground Water	-	Polarization	~95%	[13]
1-(prop‐2‐yn‐1‐yl)‐1H‐benzotriazole	Brass C68700	3% NaCl	15 ppm	Polarization	80.89%	[14]
2‐[2‐(1H‐benzotriazol‐1‐yl)ethyl]‐1H‐isoindole‐1,3(2H)‐dione	Brass C68700	3% NaCl	15 ppm	Polarization	83.70%	[14]
1‐(4‐nitrobenzyl)‐1H‐1,2,3‐benzotriazole	Brass C68700	3% NaCl	15 ppm	Polarization	92.13%	[14]
BTA derivative (7-carbon chain)	Copper	3.5 wt % NaCl	0.15 mM	EIS/Polarization	~98%	[10]
5-methyl-1H-benzotriazole (MBT)	α-aluminum bronze	Salt Water	-	Polarization	High	[15]

Mechanistic Insights and Visualization

The core principle behind the inhibitory action of BTA and its derivatives is their adsorption onto the metal surface to form a protective barrier. This process can involve physisorption (electrostatic interactions) and chemisorption (covalent bond formation). The nitrogen atoms of the triazole ring are the primary sites for chemisorption. The addition of functional groups, like a carboxyl group, introduces more electron-rich oxygen atoms that can also participate in coordinate bonding, strengthening the inhibitor-metal interaction.

Diagram: Generalized Mechanism of Benzotriazole Inhibition

Caption: Mechanism of corrosion inhibition by benzotriazole derivatives.

Standardized Experimental Protocols for Inhibitor Evaluation

To ensure the trustworthiness and reproducibility of corrosion inhibition studies, standardized experimental protocols are essential. Below are step-by-step methodologies for key evaluation techniques.

Potentiodynamic Polarization

This electrochemical technique is used to determine the corrosion current density (i_corr), corrosion potential (E_corr), and to identify the type of inhibitor (anodic, cathodic, or mixed).

Protocol:

• Electrode Preparation: Prepare a working electrode from the metal under investigation (e.g., copper coupon). Polish the surface to a mirror finish using successively finer grades of silicon carbide paper, followed by diamond paste.

• Electrochemical Cell Setup: Assemble a three-electrode cell consisting of the prepared working electrode, a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum or graphite rod).

• Electrolyte Preparation: Prepare the corrosive solution (e.g., 3.5% NaCl) and add the desired concentration of the inhibitor. A blank solution without the inhibitor must also be prepared for comparison.

• Stabilization: Immerse the electrodes in the electrolyte and allow the open-circuit potential (OCP) to stabilize for a period, typically 30-60 minutes.

• Polarization Scan: Scan the potential from a cathodic value relative to the OCP to an anodic value (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.166 mV/s).

• Data Analysis: Plot the resulting current density vs. potential on a semi-logarithmic scale (Tafel plot). Extrapolate the linear portions of the anodic and cathodic curves back to the E_corr to determine i_corr.

• Calculate Inhibition Efficiency (IE%): IE% = [(i_corr(blank) - i_corr(inhibitor)) / i_corr(blank)] * 100

Diagram: Experimental Workflow for Inhibitor Evaluation

Caption: General workflow for evaluating corrosion inhibitor performance.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides detailed information about the properties of the inhibitor film, including its resistance (a measure of protection) and capacitance.

Protocol:

• Cell and Sample Setup: Use the same three-electrode setup as for potentiodynamic polarization.

• Stabilization: Allow the system to stabilize at its OCP.

• EIS Measurement: Apply a small amplitude AC sinusoidal potential signal (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Data Analysis: Plot the impedance data as a Nyquist plot (Z_imaginary vs. Z_real) and Bode plots (impedance magnitude and phase angle vs. frequency). Model the data using an appropriate equivalent electrical circuit to extract values for solution resistance (R_s), polarization resistance (R_p), and double-layer capacitance (C_dl). A larger R_p value indicates better corrosion resistance.

• Calculate Inhibition Efficiency (IE%): IE% = [(R_p(inhibitor) - R_p(blank)) / R_p(inhibitor)] * 100

Surface Analysis Techniques

Visual and compositional analysis of the metal surface provides direct evidence of the protective film's formation and morphology.

• Scanning Electron Microscopy (SEM): Used to observe the surface morphology of the metal after immersion in the corrosive solution with and without the inhibitor. A smoother, less-damaged surface in the presence of the inhibitor indicates effective protection.

• Atomic Force Microscopy (AFM): Provides high-resolution, three-dimensional images of the surface, allowing for the quantification of surface roughness. A significant reduction in roughness for the inhibited sample confirms the formation of a protective film.

• X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique used to determine the elemental composition and chemical states of the surface film, confirming the presence of the inhibitor and its chemical bonding with the metal.[5][6][7]

Conclusion and Future Outlook

While benzotriazole remains a highly effective and widely used corrosion inhibitor, this comparative guide demonstrates that its acid derivatives offer significant potential for enhanced and tailored protection. Carboxybenzotriazole shows promise for improved performance in acidic media, while derivatives with optimized alkyl chains can achieve near-complete protection in saline environments.[9][10]

The choice between BTA and its derivatives will ultimately depend on the specific application, including the type of metal, the nature of the corrosive environment, and cost considerations.[8] The experimental protocols and mechanistic understanding provided herein serve as a robust framework for researchers and engineers to make informed decisions. Future research will likely focus on developing multifunctional and environmentally friendly "green" benzotriazole derivatives, further expanding the capabilities of this important class of corrosion inhibitors.

References

• Inhibition Mechanism of Benzotriazole in Copper Chemical Mechanical Planariz
• Benzotriazole Corrosion Inhibitors, 1 2 3-Benzotriazole - IRO Water Treatment. (2019, October 31).
• Kuznetsov, Y. I. (n.d.). Triazoles as a class of multifunctional corrosion inhibitors. Review. Part II. 1,2,3-Benzotriazole and its derivatives. Iron and steels.
• Review on Benzotriazole As Anti-corrosive Agents. (n.d.). JETIR.org.
• Corrosion inhibition of copper with benzotriazole. (2025, August 9).
• Kim, D. H., et al. (2021, May 21). Effect of Benzotriazole on the Localized Corrosion of Copper Covered with Carbonaceous Residue. PMC.
• Corrosion inhibition of copper with benzotriazole. (2013, July 18). Taylor & Francis Online.
• Luo, H., et al. (2015, November 18). Synthesis of New Benzotriazole Derivatives Containing Carbon Chains as the Corrosion Inhibitors for Copper in Sodium Chloride Solution. Industrial & Engineering Chemistry Research.
• Synthesis, Experimental and DFT Studies of Some Benzotriazole Derivatives as Brass C68700 Corrosion Inhibitors in NaCl 3 %. (2021, February).
• corrosion inhibitor benzotriazole: Topics by Science.gov. (n.d.). Science.gov.
• Al-Baghdadi, S. B., et al. (2021, December 21). An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. MDPI.
• A novel technology for sequestration of corrosive ions in comparison with benzotriazole: a review. (2024, August 7). Emerald Publishing.
• The synthesis and characterization of benzotriazole-based cationic surfactants and the evaluation of their corrosion inhibition efficiency on copper in seaw
• Corrosion inhibition by benzotriazole derivatives and sodium dodecyl sulphate as corrosion inhibitors for copper in ground water at different temperatures. (2025, October 29).
• Al-Baghdadi, S. B., et al. (n.d.). An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. PMC.
• Outlook of C-substituted benzotriazoles application as corrosive inhibitors. (n.d.).
• Kuznetsov, Y. I. (2018, July 11). Triazoles as a class of multifunctional corrosion inhibitors. A review. Part I. 1,2,3-Benzotriazole and its. Semantic Scholar.
• Synthesis process of carboxyl benzotriazole. (n.d.).
• A Comparative Analysis of 1-Benzylimidazole and Benzotriazole as Corrosion Inhibitors. (n.d.). Benchchem.
• Kuznetsov, Y. I. (2020, September 29). Triazoles as a class of multifunctional corrosion inhibitors. Review. part iii. 1,2,3-benzotriazole and its derivatives. aluminum alloys.
• Synthesis and application of a benzotriazole mannich base as effective corrosion inhibitor for N80 steel in high concentr

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Safety & Regulatory Compliance

Personal protective equipment for handling 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid

Strategic Hazard Profiling & Risk Rationale

Handling 1-Butyl-1,2,3-benzotriazole-5-carboxylic acid requires a nuanced approach that goes beyond generic "white powder" safety. As a Senior Application Scientist, I prioritize the Structure-Activity Relationship (SAR) to predict hazards where specific toxicological data may be sparse for research intermediates.

Molecular Deconstruction & Safety Implications

• Benzotriazole Core: Historically associated with aquatic toxicity and potential respiratory irritation. This moiety is a known corrosion inhibitor, implying strong surface binding properties which can translate to biological membrane interaction.

• Butyl Chain (C4 Alkyl): Increases lipophilicity (LogP) . Unlike the parent benzotriazole, the butyl group enhances the molecule's ability to penetrate the stratum corneum (outer skin layer), making dermal absorption a higher risk vector than with hydrophilic analogs.

• Carboxylic Acid (-COOH): Confirms acidic character (pKa ~3-5). Upon contact with mucous membranes (eyes/lungs), this proton donor contributes to immediate irritation and potential corneal damage.

Core Hazard Classifications (Derived from Analogs):

• H315/H319: Skin and Severe Eye Irritation.[1][2][3]

• H335: Specific Target Organ Toxicity (Respiratory Tract).[1][3]

• H411: Toxic to aquatic life with long-lasting effects.[4][5][6]

Personal Protective Equipment (PPE) Matrix

Do not rely on "standard lab PPE" for this compound due to the enhanced lipophilicity of the butyl group. The following matrix is designed to prevent both acute irritation and chronic sensitization.

Table 1: Risk-Based PPE Selection

Protection Zone	Low Risk (Weighing <100 mg)	High Risk (Stock Prep / Spills / >1g)	Technical Rationale
Hand Protection	Single Nitrile (0.11 mm / 4 mil)	Double Gloving or Butyl Rubber	Standard nitrile protects against the solid. Once dissolved in organic solvents (e.g., DMSO, MeOH), the solvent dictates breakthrough time. Double gloving prevents micro-tear exposure.
Respiratory	Fume Hood (Sash at 18")	P100/N95 Respirator + Hood	The primary control is engineering (airflow). If working outside a hood (e.g., balance enclosure cleaning), a P100 is mandatory to block fine particulates.
Eye/Face	Safety Glasses (Side Shields)	Chemical Goggles	Dust particles can bypass side shields. Goggles form a seal, essential when the powder is friable (prone to dusting).
Body	Lab Coat (Cotton/Poly)	Tyvek® Sleeves or Apron	Cotton absorbs; Tyvek repels. Use impervious sleeves if dissolving large batches to prevent splash absorption on forearms.

Operational Workflow: The "Dust-to-Liquid" Transition

The highest risk of exposure occurs not during reaction, but during the solubilization phase , where the solid transitions to a liquid state, increasing bioavailability.

Figure 1: Operational lifecycle emphasizing the critical safety gates at weighing and solubilization.

Step-by-Step Handling Protocols

A. Weighing & Static Control (The "Fly-Away" Risk)

Benzotriazole derivatives are often fluffy, electrostatic solids. "Fly-away" powder is the primary inhalation vector.

• Engineering Control: Use a localized balance enclosure or work 6 inches inside a certified chemical fume hood.

• Static Mitigation: Use an anti-static gun or ionizer bar if the powder clings to the spatula. Why? Static discharge can flick particles onto your gloves/cuffs without you noticing.

• Transfer: Weigh into a tared vial, not onto weighing paper. Cap the vial immediately before removing it from the balance.

B. Solubilization (The Bioavailability Spike)

Once dissolved, the butyl group facilitates rapid skin absorption.

• Solvent Choice: If using DMSO or DMF , be hyper-vigilant. These solvents are "skin carriers" and will drag the benzotriazole cargo through your skin barrier instantly.

• Technique: Add the solid to the solvent (if possible) or add solvent slowly down the side of the vessel to prevent "puffing" of the powder.

• Double Glove: If using DMSO, wear a pair of thin nitrile gloves under a pair of thicker, chemically resistant gloves (or change outer gloves immediately upon any splash).

C. Emergency Response (Self-Validating)

• Ocular Exposure:

  • Action: Flush for 15 minutes.

  • Validation: Check pH of eye runoff if possible (using litmus paper) to ensure acidity is neutralized, though water volume is usually sufficient.

• Dermal Exposure:

  • Action: Wash with soap and water, not alcohol.

  • Reasoning: Alcohol dissolves the butyl chain and spreads the chemical over a larger surface area; soap emulsifies and removes it.

• Spill Cleanup (Solid):

  • Do NOT dry sweep (creates dust).

  • Cover with a wet paper towel (solvent-dampened or water) to bind the powder, then wipe up.

Disposal & Environmental Stewardship[4][8][9][10]

Benzotriazoles are notoriously difficult to biodegrade (recalcitrant) and toxic to aquatic life (H411).

• Aqueous Waste: Never pour down the sink. Collect in "Aqueous Waste - Toxic/Irritant" streams.

• Solid Waste: Contaminated gloves, paper towels, and weighing boats must go into Hazardous Solid Waste for incineration.

• Equipment: Triple rinse glassware with acetone/methanol. Collect the first two rinses as hazardous organic waste. The third rinse can often be treated as standard solvent waste.

References

• PubChem. 1H-Benzotriazole-5-carboxylic acid (Parent Compound Data).[3] National Library of Medicine. Accessed Feb 2026. Link

• ECHA (European Chemicals Agency). Registration Dossier: 1,2,3-Benzotriazole (Analogous Hazard Data).Link

• Fisher Scientific. Safety Data Sheet: 1-Methyl-1H-1,2,3-benzotriazole-5-carboxylic acid (Derivative).Link

• Lawrence Berkeley National Laboratory. Chemical Resistance of Gloves Guide.Link

Sources

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 3. 1H-Benzotriazole-5-carboxylic acid | C7H5N3O2 | CID 72917 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. fishersci.com [fishersci.com]